Cas no 81323-62-8 ((S)-6-(tert-Butoxy)-5-((tert-butoxycarbonyl)amino)-6-oxohexanoic Acid)

• Product Name: (S)-6-(tert-Butoxy)-5-((tert-butoxycarbonyl)amino)-6-oxohexanoic Acid
• CAS No: 81323-62-8
• MF: C₁₅H₂₇NO₆
• MW: 317.377985239029
• CID: 1805243
• PubChem ID: 13943506
• Update Time: 2025-04-21

(S)-6-(tert-Butoxy)-5-((tert-butoxycarbonyl)amino)-6-oxohexanoic Acid Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 2-[[(1,1-dimethylethoxy)carbonyl]amino]-,1-(1,1-dimethylethyl) ester, (2S)-
• 81323-62-8
• starbld0012139
• (S)-6-(tert-Butoxy)-5-((tert-butoxycarbonyl)amino)-6-oxohexanoic acid
• SCHEMBL13069729
• (S)-6-(tert-Butoxy)-5-((tert-butoxycarbonyl)amino)-6-oxohexanoic Acid

• Inchi： 1S/C15H27NO6/c1-14(2,3)21-12(19)10(8-7-9-11(17)18)16-13(20)22-15(4,5)6/h10H,7-9H2,1-6H3,(H,16,20)(H,17,18)/t10-/m0/s1
• InChI Key： WYLQIIMAILBXGU-JTQLQIEISA-N
• SMILES： O(C([C@H](CCCC(=O)O)NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 317.18383758g/mol
• Monoisotopic Mass: 317.18383758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 102Ų